Cas no 77494-11-2 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-
• CAS No: 77494-11-2
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 535983
• PubChem ID: 12726140
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-
• 2-phenyl-4-propylpyrazolo[1,5-a]pyrimidin-7-one
• DTXSID10508183
• 2-Phenyl-4-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 77494-11-2
• CHEMBL297340

• Inchi： 1S/C15H15N3O/c1-2-9-17-10-8-15(19)18-14(17)11-13(16-18)12-6-4-3-5-7-12/h3-8,10-11H,2,9H2,1H3
• InChI Key： ICVHUEMJBGMZMO-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CCC)C2=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 253.12165
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13